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Compound of Interest

Compound Name: Pentafluoroiodoethane

Cat. No.: B1347087

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentafluoroiodoethane, with the CAS number 354-64-3, is a halogenated alkane that serves
as a valuable building block in organic and organofluorine chemistry.[1] Its chemical formula is
C2F5I, and it is also known by several synonyms including iodopentafluoroethane,
perfluoroethyl iodide, and 1-iodopentafluoroethane.[2] This compound is a gas at standard
conditions and is recognized for its utility in introducing the pentafluoroethyl (C2F5) group into
various molecules.[3] The introduction of this group can dramatically alter the chemical and
physical properties of a compound, such as increasing thermal stability, lipophilicity, and
metabolic stability, which are desirable attributes in the development of pharmaceuticals and
advanced materials.[4] It is primarily used for the initial oligomerization of perfluoroalkyl iodine
and in the production of fluorine-containing fine chemicals, including pharmaceutical
intermediates.[5]

Physicochemical Properties

A summary of the key physicochemical properties of pentafluoroiodoethane is presented
below.
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Property Value Reference
Molecular Formula C2F5lI [2]
Molecular Weight 245.92 g/mol

Boiling Point 12-13 °C [11[2]
Melting Point -92 °C [2]

Density 2.085 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.339

Vapor Pressure 738.9 mmHg at 10 °C
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Synthesis of Pentafluoroiodoethane

Several methods for the synthesis of pentafluoroiodoethane have been reported. One
efficient method involves the conversion of chloropentafluoroethane (CF3CF2Cl), which is a
readily available and low-cost starting material.[4] This process involves a
sulfinatodechlorination reaction followed by iodination in a one-pot synthesis.[4]

Another common laboratory and industrial-scale synthesis involves the reaction of
tetrafluoroethylene with iodine and iodine pentafluoride.[6] Additionally, it can be produced via
the electrochemical fluorination of 1,1,2,2-tetrafluoro-1,2-diiodoethane.[6] A less common
method is the decomposition of the silver salt of heptafluoropropionic acid in the presence of
iodine.[7]

A novel, three-stage synthesis has also been developed starting from perfluoropropylene.[7]
This method involves the conjugate addition to form an intermediate, which then undergoes
defluoromethylation and subsequent decarbonylation to yield the final product.[7]
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Experimental Protocol: Synthesis from
Chloropentafluoroethane

This section details an experimental protocol for the synthesis of pentafluoroiodoethane from
chloropentafluoroethane, based on the sulfinatodechlorination and subsequent iodination
method.[4]

Materials:

o Chloropentafluoroethane (CF3CF2CI)

Sodium dithionite (Na25204)

Sodium bicarbonate (NaHCO3)

Dimethyl sulfoxide (DMSOQO)

lodine (12)

Procedure:

In a reaction vessel, a mixture of sodium dithionite and sodium bicarbonate is prepared in
dimethyl sulfoxide (DMSO).

o Chloropentafluoroethane is then introduced into the reaction mixture. The
sulfinatodechlorination reaction proceeds to form the sodium pentafluoroethanesulfinate salt.

e Following the completion of the sulfinatodechlorination, a solution of iodine in DMSO is
added to the reaction mixture.

» The iodination of the pentafluoroethanesulfinate intermediate occurs at room temperature.
The unstable pentafluoroethanesulfonyl iodide is believed to form as a transient
intermediate, which then decomposes to yield pentafluoroiodoethane and sulfur dioxide
gas.[4]

e The resulting pentafluoroiodoethane can then be isolated and purified from the reaction
mixture.
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Synthesis of Pentafluoroiodoethane

Starting Materials

Chloropentafluoroethane (CF3CF2Cl) Na2S204, NaHCO3, DMSO

\Beaction with Na28204/NaHCO:%
ep 1: Sulfinatodechldrination Step 2: lodination

Sodium Pentafluoroethanesulfinate (CF3CF2SO2Na) lodine (12) in DMSO

Pentafluoroethanesulfonyl lodide (CF3CF2S02I)
(Unstable Intermediate)

/Decomposition\Qecomposition
L Final Product\

Pentafluoroiodoethane (CF3CF2l) Sulfur Dioxide (SO2)

Click to download full resolution via product page

Caption: One-pot synthesis of Pentafluoroiodoethane from Chloropentafluoroethane.

Reactions and Applications in Drug Development

Pentafluoroiodoethane is a key reagent for introducing the pentafluoroethyl group into organic
molecules, a process known as pentafluoroethylation. This functional group is of significant
interest in medicinal chemistry and drug development. The high electronegativity of the fluorine
atoms can alter the electronic properties of a molecule, influencing its acidity, basicity, and
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dipole moment. Furthermore, the C-F bond is exceptionally strong, which can enhance the
metabolic stability of a drug candidate by blocking sites of oxidative metabolism.

The lipophilicity of a molecule is often increased by the introduction of a pentafluoroethyl group,
which can improve its membrane permeability and oral bioavailability. Pentafluoroiodoethane
is used as a telogen in reactions with tetrafluoroethylene to produce higher perfluoroalkyl
iodides.[3] It also undergoes radical reactions with aromatic compounds to yield
perfluoroethylated aromatic derivatives.[3][7] These derivatives are important intermediates for
the synthesis of more complex molecules, including biologically active compounds.[3] For
instance, it is used in the synthesis of partially fluorinated alcohols, esters, and acids which are
precursors for various medical substances.[3]

Properties and Applications of Pentafluoroiodoethane

Pentafluoroiodoethane

(CF3CF2I)
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Caption: Logical relationships of Pentafluoroiodoethane's properties and applications.

Safety and Handling

Pentafluoroiodoethane is a gas under pressure and requires careful handling. It can cause
skin and serious eye irritation, as well as respiratory irritation. The risk of explosion exists if the
container is heated under confinement.[1]
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Handling and Storage:

e Use in a well-ventilated area.

o Wear protective gloves, eye protection, and face protection.

e Store in a cool, dry, and well-ventilated place.[2]

o Keep container tightly closed when not in use.[2]

o Protect from sunlight and do not expose to temperatures exceeding 50 °C.[2]

e Incompatible with strong oxidizing agents, alkali metals, and finely divided metals such as
aluminum.[1][2]

Conclusion

Pentafluoroiodoethane is a versatile and important reagent in modern chemistry. Its ability to
introduce the pentafluoroethyl group makes it a valuable tool for modifying the properties of
organic molecules. For researchers in drug development, the strategic incorporation of this
moiety can lead to compounds with enhanced metabolic stability and improved
pharmacokinetic profiles. While its handling requires adherence to strict safety protocols due to
its properties as a compressed gas and irritant, its utility in the synthesis of novel chemical
entities, particularly in the pharmaceutical and materials science sectors, is well-established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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